Bis(cyclooctatetraene)iron(0)
Description
Bis(cycloocta-1,3,5,7-tetraene) iron: is an organoiron compound with the chemical formula Fe(C₈H₈)₂. It is an air-sensitive black solid that is soluble in diethyl ether and aromatic solvents. This compound is known for its unique structure, where iron is sandwiched between two cycloocta-1,3,5,7-tetraene rings.
Preparation Methods
Synthetic Routes and Reaction Conditions:
The laboratory synthesis of bis(cycloocta-1,3,5,7-tetraene) iron involves the reduction of ferric acetylacetonate by triethylaluminium in the presence of cycloocta-1,3,5,7-tetraene. The reaction can be represented as follows :
Properties
Molecular Formula |
C16H16Fe |
|---|---|
Molecular Weight |
264.14 g/mol |
IUPAC Name |
cyclooctatetraene;iron |
InChI |
InChI=1S/2C8H8.Fe/c2*1-2-4-6-8-7-5-3-1;/h2*1-8H; |
InChI Key |
MXSLSXKBFNCQNV-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=CC=CC=C1.C1=CC=CC=CC=C1.[Fe] |
Origin of Product |
United States |
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